molecular formula C11H9ClN2O3S B8763547 8-Acetamidoquinoline-5-sulfonyl chloride CAS No. 88606-44-4

8-Acetamidoquinoline-5-sulfonyl chloride

Cat. No.: B8763547
CAS No.: 88606-44-4
M. Wt: 284.72 g/mol
InChI Key: VRCVSQOKPGJASE-UHFFFAOYSA-N
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Description

8-Acetamidoquinoline-5-sulfonyl chloride is a useful research compound. Its molecular formula is C11H9ClN2O3S and its molecular weight is 284.72 g/mol. The purity is usually 95%.
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Properties

CAS No.

88606-44-4

Molecular Formula

C11H9ClN2O3S

Molecular Weight

284.72 g/mol

IUPAC Name

8-acetamidoquinoline-5-sulfonyl chloride

InChI

InChI=1S/C11H9ClN2O3S/c1-7(15)14-9-4-5-10(18(12,16)17)8-3-2-6-13-11(8)9/h2-6H,1H3,(H,14,15)

InChI Key

VRCVSQOKPGJASE-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC1=C2C(=C(C=C1)S(=O)(=O)Cl)C=CC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 1 liter 3-neck round bottomed flask, fitted with a mechanical stirrer and a calcium chloride drying tube, phosphorus oxychloride (360 ml) was chilled to less than 10° C. N-methylpyrrolidone (20 ml) was added (slight exotherm). When the temperature returned to <5° C., finely ground pyridinium 8-acetamido-5-quinolinesulfonate (36.0 g, 0.104 mole) was added. The reaction mixture was thoroughly packed in ice and stirred for 20 hrs. The resulting brown slurry was slowly added to ca. 2500 ml ice/water (cooled by an external ice-salt bath) with vigorous stirring. After stirring for one hour the product was collected by filtration and yielded 27.9 g (94 percent) of a tan powder, m.p. 203°-204° C. (decomp.).
Quantity
360 mL
Type
reactant
Reaction Step One
Name
pyridinium 8-acetamido-5-quinolinesulfonate
Quantity
36 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
2500 mL
Type
reactant
Reaction Step Three
Quantity
20 mL
Type
solvent
Reaction Step Four
Yield
94%

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